Enhanced Assay Sensitivity with Deuterated Internal Standard
In a head-to-head comparative LC-MS/MS method for chlorzoxazone quantification in human plasma, the use of Chlorzoxazone-d3 as a deuterated internal standard (SIL-IS) yielded a lower limit of quantification (LLOQ) of 2.5 pg/mL with intra- and inter-assay precision consistently <15% CV across the calibrated range [1]. In contrast, earlier HPLC-UV methods employing the structural analog 2-benzoxazolinone (dehalogenated chlorzoxazone) as an internal standard reported LLOQ values of 500 ng/mL—a 200,000-fold reduction in sensitivity [2]. Similarly, methods using phenacetin as an internal standard demonstrated LLOQs of 15 ng/mL, which is 6,000-fold higher than the deuterated IS method [3]. This sensitivity differential is attributed to the ability of the deuterated IS to co-elute with the analyte, thereby correcting for ESI matrix effects that disproportionately suppress signal at low concentrations [4].
| Evidence Dimension | Lower Limit of Quantification (LLOQ) |
|---|---|
| Target Compound Data | 2.5 pg/mL (using Chlorzoxazone-d3 as SIL-IS, LC-MS/MS) |
| Comparator Or Baseline | 500 ng/mL (using 2-benzoxazolinone, HPLC-UV); 15 ng/mL (using phenacetin, HPLC-UV) |
| Quantified Difference | 200,000-fold lower LLOQ vs. 2-benzoxazolinone; 6,000-fold lower LLOQ vs. phenacetin |
| Conditions | Human plasma; UPLC-MS/MS with ESI(-) and MRM; validated method |
Why This Matters
This difference enables microdosing studies (25 µg dose) that are not feasible with non-deuterated internal standards, allowing CYP2E1 phenotyping without pharmacological effects.
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- [2] Estimation of chlorzoxazone hydroxylase activity in liver microsomes and of the plasma pharmacokinetics of chlorzoxazone by the same high-performance liquid chromatographic method. J Chromatogr B Biomed Sci Appl. 1998;720(1-2):257-262. View Source
- [3] Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics. Acta Pharmaceutica Sinica. 1994. View Source
- [4] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source
